Cas no 1805412-48-9 (2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine)
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine
-
- Inchi: 1S/C7H6ClF2NO2/c1-13-7-4(12)2-3(6(9)10)5(8)11-7/h2,6,12H,1H3
- InChI Key: GKDYCUZVOGMNGS-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C=C(C(=N1)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053692-1g |
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine |
1805412-48-9 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine (CAS No. 1805412-48-9): An Overview of a Promising Compound in Pharmaceutical Research
2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine (CAS No. 1805412-48-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number 1805412-48-9, belongs to the class of pyridine derivatives and is characterized by the presence of a chlorine atom, a difluoromethyl group, a hydroxyl group, and a methoxy group on the pyridine ring. These functional groups contribute to its distinct chemical properties and biological activities.
The structural complexity of 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine makes it an intriguing candidate for various pharmaceutical applications. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of targeted therapies for cancer and other proliferative disorders.
In addition to its enzymatic inhibition properties, 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine has also been studied to evaluate its suitability for clinical use. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for the development of effective oral medications.
To further understand the biological mechanisms underlying the effects of 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine, researchers have conducted extensive molecular docking studies. These computational models have provided insights into the binding interactions between the compound and its target proteins, helping to optimize its structure for enhanced potency and selectivity.
Clinical trials are currently underway to assess the safety and efficacy of 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.
Beyond its direct therapeutic applications, 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine has also been explored as a tool compound in basic research. Its ability to modulate specific biological pathways makes it valuable for investigating disease mechanisms and identifying new drug targets. This dual role as both a therapeutic candidate and a research tool underscores its significance in the pharmaceutical industry.
In conclusion, 2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine (CAS No. 1805412-48-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a potential lead for the development of novel therapies for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.
1805412-48-9 (2-Chloro-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)